Cas no 2172439-41-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid
• CAS No: 2172439-41-5
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5854023
• PubChem ID: 165533834
• Update Time: 2025-11-01

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid
• EN300-1562758
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-4-methylpentanoic acid
• 2172439-41-5

• Inchi： 1S/C25H28F2N2O5/c1-14(2)20(12-23(31)32)28-22(30)11-21(24(26)27)29-25(33)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,24H,11-13H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WVJVRPKIZBPUQS-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic Acid (CAS No. 2172439-41-5)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid, identified by its CAS number 2172439-41-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, multiple fluorinated substituents, and an amide linkage. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and drug design.

The Fmoc group is a well-established protecting group in peptide synthesis, widely recognized for its stability under basic conditions and ease of removal. In the context of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid, the Fmoc moiety is strategically positioned to protect the amino group during synthetic processes, allowing for controlled modifications and functionalization. This feature makes the compound particularly valuable in the synthesis of complex peptides and proteins, where selective protection and deprotection steps are crucial.

The core structure of this compound features a 4,4-difluorobutanamido moiety, which introduces fluorine atoms into the molecular framework. Fluorine substitution is a common strategy in drug development due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The 4,4-difluorobutanamido group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid likely contributes to enhanced lipophilicity and improved bioavailability, making it a promising candidate for further pharmacological exploration.

Additionally, the presence of a 4-methylpentanoic acid side chain adds another layer of complexity to the compound's structure. This side chain can influence the compound's solubility profile and interactions with biological targets. The combination of these structural elements—Fmoc protection, fluorinated amide, and a branched alkyl chain—makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid (CAS No. 2172439-41-5) a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their unique electronic properties and their ability to enhance drug efficacy. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall stability of the molecule under various conditions. This stability is particularly important in pharmaceutical applications where degradation can compromise efficacy.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The structural features present in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylpentanoic acid suggest that it could serve as a precursor for synthesizing peptidomimetics or other bioactive peptides. Peptidomimetics are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties such as enhanced stability and longer half-life.

The use of fluorine atoms in pharmaceuticals is well-documented for their ability to improve metabolic resistance. For instance, fluoroaromatic compounds often exhibit increased binding affinity to biological targets due to the electron-withdrawing effect of fluorine. In 3-3-(...) - 4-methylpentanoic acid, the two fluorine atoms at the 4-position of the butanamido group are likely positioned to interact favorably with biological targets, thereby enhancing binding interactions.

Furthermore, the methyl pentanoic acid side chain introduces a degree of branching that can influence both solubility and membrane permeability. These factors are critical considerations in drug design, as they can significantly impact how a drug is absorbed, distributed, metabolized, and excreted (ADME) within an organism.

Recent advancements in computational chemistry have enabled researchers to predict how modifications at specific positions within a molecule can affect its biological activity. In the case of CAS No. 2172439-41-5, computational studies could be employed to explore how variations in the position or type of substituents might optimize its pharmacological properties. Such studies can provide valuable insights into how best to modify this compound for specific therapeutic applications.

The synthesis of complex molecules like 3-(...) - 4-methylpentanoic acid often requires multi-step synthetic routes that involve careful planning and optimization. The presence of multiple functional groups necessitates precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency than ever before.

In conclusion,CAS No. 2172439 - 41 - 5 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising an Fmoc protected amino group,fluorinated amide, and branched alkyl side chains—make it an attractive candidate for further exploration as a building block for novel bioactive molecules. As research continues into fluorinated compounds and peptidomimetics,this compound may play an important role in developing next-generation therapeutics that offer improved efficacy and pharmacokinetic profiles.